Cas no 71251-02-0 (Octenidine)

• Product Name: Octenidine
• CAS No: 71251-02-0
• MF: C₃₆H₆₂N₄
• MW: 550.904289722443
• CID: 59192
• PubChem ID: 51167
• Update Time: 2025-10-18

Octenidine Chemical and Physical Properties

Names and Identifiers

• Octenidine
• 1,1'-Decamethylenebis(1,4-dihydro-4-(octylimino)pyridine)
• 1,1'-(1,10-Decanediyl)bis[1,4-dihydro-4-(octylimino)pyridine]
• NeoKodan
• Octeniderm
• Octenisept
• LAS-41003 COMPONENT OCTENIDINE
• A914602
• AKOS015900152
• HY-B2170
• Q27285931
• OCTENIDINE [INN]
• N,N'-(1,1'-(Decane-1,10-diyl)bis(pyridin-1(1H)-yl-4(1H)-ylidene))bis(octan-1-amine)
• Octenidina [INN-Spanish]
• Octenidinum
• FT-0630803
• Octenidin
• N,N'-(1,1'-(decane-1,10-diyl)bis(pyridin-1(1H)-yl-4(1H)-ylidene))dioctan-1-amine
• Octenidine (INN)
• OZE0372S5A
• 71251-02-0
• OCTENIDINE [MI]
• Octenidinum [INN-Latin]
• UNII-OZE0372S5A
• CHEMBL1199480
• N-(1-{10-[4-(octylimino)-1,4-dihydropyridin-1-yl]decyl}-1,4-dihydropyridin-4-ylidene)octan-1-amine
• N-octyl-1-[10-(4-octyliminopyridin-1-yl)decyl]pyridin-4-imine
• OCTENIDINE [WHO-DD]
• Octenidina
• 1,1'-Decamethylebis-(1,4-dihydro-4-(octaimino)pyridin) (IUPAC)
• Win41464;Win-41464;Win 41464
• DTXSID70221427
• 1-Octanamine, N,N'-(1,10-decanediyldi-1(4H)-pyridinyl-4-ylidene)bis-
• CHEBI:135826
• DB12624
• SCHEMBL124821
• Octenidine [INN:BAN]
• CS-0020931
• NS00003983
• D08289
• Octenidinum (INN-Latin)
• N-(1-(10-(4-(octylimino)-1,4-dihydropyridin-1-yl)decyl)-1,4-dihydropyridin-4-ylidene)octan-1-amine
• N,N'-(1,10-decanediyldi-1-(4H)-pyridinyl-4-ylidene)bis-(1-octamine) dihydrochloride
• Octenidol
• Octenidina (INN-Spanish)
• DTXCID70143918
• DB-055510
• BRD-K04568635-300-01-4

• MDL： MFCD00865987
• Inchi： 1S/C36H62N4/c1-3-5-7-9-15-19-27-37-35-23-31-39(32-24-35)29-21-17-13-11-12-14-18-22-30-40-33-25-36(26-34-40)38-28-20-16-10-8-6-4-2/h23-26,31-34H,3-22,27-30H2,1-2H3
• InChI Key： ZVXNYZWXUADSRV-UHFFFAOYSA-N
• SMILES： N1(C=C/C(/C=C1)=N\CCCCCCCC)CCCCCCCCCCN1C=C/C(/C=C1)=N/CCCCCCCC

Computed Properties

• Exact Mass: 550.49700
• Monoisotopic Mass: 550.497448
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 25
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2
• XLogP3: 11

Experimental Properties

• Density: 0.94
• Melting Point: 215～217 °C
• Boiling Point: 609.3°C at 760 mmHg
• Flash Point: 609.3 °C at 760 mmHg
• Refractive Index: 1.518
• PSA: 34.58000
• LogP: 9.63300

Octenidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Additional information on Octenidine

Octenidine (CAS No. 71251-02-0): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Advances in Research

Octenidine (CAS No. 71251-02-0) is a synthetic diamidine compound renowned for its broad-spectrum antimicrobial activity. Structurally characterized by an octylamine moiety linked to a dihydropyrimidine ring system (C₁₄H₂₄N₂O₃), this molecule exhibits unique physicochemical properties that enable its application across diverse biomedical fields. Recent studies published in Antimicrobial Agents and Chemotherapy (2023) highlight its enhanced stability compared to traditional antiseptics like chlorhexidine, making it a preferred choice for modern wound care formulations.

The chemical synthesis of Octenidine involves the condensation of octylamine with glyoxal under controlled pH conditions (pKa 6.8). This process yields a water-soluble compound with a molecular weight of 268.36 g/mol, demonstrating excellent solubility in polar solvents while maintaining hydrophobic interactions critical for membrane disruption mechanisms. Spectroscopic analyses confirm its characteristic UV absorption peak at λmax 345 nm, enabling precise quantification in pharmaceutical formulations.

Clinical applications of Octenidine have expanded significantly following breakthroughs in understanding its dual-action mechanism. Unlike conventional antibiotics targeting metabolic pathways, this compound exerts rapid bactericidal effects through membrane depolarization and protein denaturation. A landmark study from the European Journal of Clinical Microbiology (Jan 2024) demonstrated its efficacy against multidrug-resistant pathogens including MRSA and VRE, with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL. This property positions Octenidine as a promising candidate for combating antimicrobial resistance crises.

Innovative formulations incorporating Octenidine are revolutionizing wound management practices. Current research focuses on nanoemulsion systems (particle size < 150 nm) that enhance penetration into biofilm matrices - a major challenge in chronic wound treatment. A phase III clinical trial (NCT04987656) recently reported accelerated healing rates in diabetic foot ulcers treated with Octenidine-based hydrogels compared to silver sulfadiazine controls (p<0.01). These advancements underscore its potential in advanced wound care markets valued at $8B globally.

Toxicological evaluations confirm Octenidine's safety profile when used appropriately. Acute dermal studies conducted per OECD guidelines revealed no significant irritation at concentrations up to 4% w/v, while systemic toxicity remains negligible due to rapid enzymatic degradation via cytochrome P450 pathways (Toxicology Letters, March 2024). These findings align with FDA's recent approval for use in pediatric preoperative skin preparation - marking the first diamidine compound granted such indication.

Ongoing research explores novel applications including antiviral activity against enveloped viruses like HSV and influenza A (Virology Journal, May 2024), leveraging its lipid membrane disruption capabilities without cytotoxic effects on host cells. Pharmaceutical developers are also investigating combination therapies pairing Octenidine with β-lactams to combat antibiotic-resistant Enterobacteriaceae strains - a strategy validated through synergistic MIC reductions observed in recent murine sepsis models.

Market adoption continues growing driven by regulatory approvals and formulation innovations. The compound's compatibility with medical devices has spurred partnerships between chemical manufacturers and medtech firms to develop antimicrobial-coated catheters and sutures - addressing HAIs responsible for $9B annual healthcare costs in the US alone. Emerging economies are particularly active adopters due to cost-effectiveness compared to silver-based alternatives.

Future developments will likely focus on optimizing delivery systems through stimuli-responsive carriers that release Octenidine only under pathogenic conditions - minimizing ecological impact while maximizing therapeutic efficacy. With over 78 ongoing clinical trials registered globally targeting diverse indications from burn care to dental hygiene products, this diamidine compound continues proving itself as an indispensable tool in modern biomedical science.